Cas no 149744-61-6 (6-nitro-2,4-dihydro-1,3-benzodioxine-8-carbaldehyde)

6-Nitro-2,4-dihydro-1,3-benzodioxine-8-carbaldehyde is a nitro-substituted benzodioxine derivative featuring a reactive aldehyde functional group. This compound is of interest in organic synthesis due to its potential as a versatile intermediate for constructing heterocyclic frameworks, particularly in pharmaceutical and agrochemical research. The presence of both the nitro and aldehyde groups allows for selective functionalization, enabling further derivatization through condensation, reduction, or nucleophilic addition reactions. Its benzodioxine core contributes to stability while maintaining reactivity, making it suitable for applications requiring controlled modifications. The compound is typically handled under standard laboratory conditions, with attention to its potential sensitivity to light and moisture.

6-nitro-2,4-dihydro-1,3-benzodioxine-8-carbaldehyde structure

149744-61-6 structure

Product Name:6-nitro-2,4-dihydro-1,3-benzodioxine-8-carbaldehyde

CAS No:149744-61-6

MF:C₉H₇NO₅

MW:209.155582666397

CID:3108562

PubChem ID:765923

Update Time:2025-10-29

6-nitro-2,4-dihydro-1,3-benzodioxine-8-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 6-nitro-4H-1,3-benzodioxine-8-carbaldehyde
- 6-nitro-2,4-dihydro-1,3-benzodioxine-8-carbaldehyde
- Z104341506
- AKOS000118225
- F0019-0629
- 149744-61-6
- Oprea1_144515
- STK641811
- G39796
- EN300-14548
- ZFA74461
- CS-0234679
- Inchi： 1S/C9H7NO5/c11-3-6-1-8(10(12)13)2-7-4-14-5-15-9(6)7/h1-3H,4-5H2
- InChI Key： SUVYFXAZTWIGGZ-UHFFFAOYSA-N
- SMILES： O1COCC2C=C(C=C(C=O)C1=2)[N+](=O)[O-]

Computed Properties

Exact Mass: 209.03242232Da
Monoisotopic Mass: 209.03242232Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 81.4Å²

6-nitro-2,4-dihydro-1,3-benzodioxine-8-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N279821-100mg	6-nitro-2,4-dihydro-1,3-benzodioxine-8-carbaldehyde	149744-61-6		100mg	$ 95.00	2022-06-02
TRC	N279821-500mg	6-nitro-2,4-dihydro-1,3-benzodioxine-8-carbaldehyde	149744-61-6		500mg	$ 295.00	2022-06-02
TRC	N279821-1g	6-nitro-2,4-dihydro-1,3-benzodioxine-8-carbaldehyde	149744-61-6		1g	$ 475.00	2022-06-02
Enamine	EN300-14548-0.05g	6-nitro-2,4-dihydro-1,3-benzodioxine-8-carbaldehyde	149744-61-6	95.0%	0.05g	$76.0	2025-02-21
Enamine	EN300-14548-0.1g	6-nitro-2,4-dihydro-1,3-benzodioxine-8-carbaldehyde	149744-61-6	95.0%	0.1g	$113.0	2025-02-21
Enamine	EN300-14548-0.25g	6-nitro-2,4-dihydro-1,3-benzodioxine-8-carbaldehyde	149744-61-6	95.0%	0.25g	$162.0	2025-02-21
Enamine	EN300-14548-0.5g	6-nitro-2,4-dihydro-1,3-benzodioxine-8-carbaldehyde	149744-61-6	95.0%	0.5g	$310.0	2025-02-21
Enamine	EN300-14548-1.0g	6-nitro-2,4-dihydro-1,3-benzodioxine-8-carbaldehyde	149744-61-6	95.0%	1.0g	$414.0	2025-02-21
Enamine	EN300-14548-2.5g	6-nitro-2,4-dihydro-1,3-benzodioxine-8-carbaldehyde	149744-61-6	95.0%	2.5g	$810.0	2025-02-21
Enamine	EN300-14548-5.0g	6-nitro-2,4-dihydro-1,3-benzodioxine-8-carbaldehyde	149744-61-6	95.0%	5.0g	$1199.0	2025-02-21